Cas no 610791-42-9 (CYCLOPENTANECARBOXYLIC ACID, 1-(3,5-DIFLUOROPHENYL)-)
610791-42-9 structure
Product Name:CYCLOPENTANECARBOXYLIC ACID, 1-(3,5-DIFLUOROPHENYL)-
CAS No:610791-42-9
MF:C12H12F2O2
MW:226.219290733337
MDL:MFCD11037091
CID:3417261
PubChem ID:61496860
Update Time:2025-04-21
CYCLOPENTANECARBOXYLIC ACID, 1-(3,5-DIFLUOROPHENYL)- Chemical and Physical Properties
Names and Identifiers
-
- CYCLOPENTANECARBOXYLIC ACID, 1-(3,5-DIFLUOROPHENYL)-
- 1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid
- 1-(3,5-Difluorophenyl)cyclopentanecarboxylic Acid
- AC6464
- SY218867
- 610791-42-9
- LYNZEVPXFDEQTD-UHFFFAOYSA-N
- 993-934-1
- AKOS010758104
- SCHEMBL4825631
- 1-(3,5-difluorophenyl)cyclopentane-1-carboxylicacid
- DB-131617
- EN300-315806
- Z821058016
- KZA79142
- MFCD11037091
-
- MDL: MFCD11037091
- Inchi: 1S/C12H12F2O2/c13-9-5-8(6-10(14)7-9)12(11(15)16)3-1-2-4-12/h5-7H,1-4H2,(H,15,16)
- InChI Key: LYNZEVPXFDEQTD-UHFFFAOYSA-N
- SMILES: C1(C2=CC(F)=CC(F)=C2)(C(O)=O)CCCC1
Computed Properties
- Exact Mass: 226.08053595Da
- Monoisotopic Mass: 226.08053595Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 340.9±42.0 °C at 760 mmHg
- Flash Point: 160.0±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
CYCLOPENTANECARBOXYLIC ACID, 1-(3,5-DIFLUOROPHENYL)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
CYCLOPENTANECARBOXYLIC ACID, 1-(3,5-DIFLUOROPHENYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D777838-5g |
1-(3,5-Difluorophenyl)cyclopentanecarboxylic Acid |
610791-42-9 | 95% | 5g |
$980 | 2024-07-20 | |
| Chemenu | CM470787-100mg |
1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid |
610791-42-9 | 95%+ | 100mg |
$152 | 2023-01-19 | |
| Chemenu | CM470787-250mg |
1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid |
610791-42-9 | 95%+ | 250mg |
$205 | 2023-01-19 | |
| Chemenu | CM470787-500mg |
1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid |
610791-42-9 | 95%+ | 500mg |
$363 | 2023-01-19 | |
| Chemenu | CM470787-1g |
1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid |
610791-42-9 | 95%+ | 1g |
$508 | 2023-01-19 | |
| Enamine | EN300-315806-0.05g |
1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid |
610791-42-9 | 95% | 0.05g |
$76.0 | 2023-04-20 | |
| Enamine | EN300-315806-0.1g |
1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid |
610791-42-9 | 95% | 0.1g |
$113.0 | 2023-04-20 | |
| Enamine | EN300-315806-0.25g |
1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid |
610791-42-9 | 95% | 0.25g |
$162.0 | 2023-04-20 | |
| Enamine | EN300-315806-0.5g |
1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid |
610791-42-9 | 95.0% | 0.5g |
$310.0 | 2025-04-23 | |
| Enamine | EN300-315806-1.0g |
1-(3,5-difluorophenyl)cyclopentane-1-carboxylic acid |
610791-42-9 | 95% | 1.0g |
$414.0 | 2023-04-20 |
CYCLOPENTANECARBOXYLIC ACID, 1-(3,5-DIFLUOROPHENYL)- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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